Cas no 827343-08-8 (2-Bromo-3-hexadecylthiophene)
2-Bromo-3-hexadecylthiophene is a brominated thiophene derivative featuring a long hexadecyl (C16) alkyl chain at the 3-position. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the development of conjugated polymers and organic semiconductors. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Stille couplings, enabling precise structural modifications. The hexadecyl chain improves solubility in organic solvents, facilitating processing in thin-film applications. Its structural properties make it valuable for designing materials with tailored electronic and optoelectronic characteristics, including organic field-effect transistors (OFETs) and photovoltaic devices. The compound’s stability and synthetic versatility underscore its utility in advanced material research.
2-Bromo-3-hexadecylthiophene structure
Product Name:2-Bromo-3-hexadecylthiophene
CAS No:827343-08-8
MF:C20H35BrS
MW:387.460904359818
MDL:MFCD30742896
CID:684361
PubChem ID:354334976
Update Time:2025-10-29
2-Bromo-3-hexadecylthiophene Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 2-bromo-3-hexadecyl-
- 2-bromo-3-hexadecylthiophene
- MFCD30742896
- DTXSID50740247
- T71367
- SCHEMBL5147986
- B5409
- 827343-08-8
- 2-Bromo-3-hexadecylthiophene
-
- MDL: MFCD30742896
- Inchi: 1S/C20H35BrS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-17-18-22-20(19)21/h17-18H,2-16H2,1H3
- InChI Key: GOHORSZVGYZIGO-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CS1)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 386.16428g/mol
- Monoisotopic Mass: 386.16428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11
- Topological Polar Surface Area: 28.2Ų
2-Bromo-3-hexadecylthiophene Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Bromo-3-hexadecylthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A819357-100mg |
2-Bromo-3-hexadecylthiophene |
827343-08-8 | 96% GC | 100mg |
$31.0 | 2024-07-24 | |
| TRC | B636850-10mg |
2-Bromo-3-hexadecylthiophene |
827343-08-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B636850-50mg |
2-Bromo-3-hexadecylthiophene |
827343-08-8 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B636850-100mg |
2-Bromo-3-hexadecylthiophene |
827343-08-8 | 100mg |
$ 80.00 | 2022-06-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00797999-100mg |
2-Bromo-3-hexadecylthiophene |
827343-08-8 | 96% GC | 100mg |
¥226.0 | 2024-04-18 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B5409-1G |
2-Bromo-3-hexadecylthiophene |
827343-08-8 | >96.0%(GC) | 1g |
¥1105.00 | 2024-04-15 | |
| abcr | AB549755-1 g |
2-Bromo-3-hexadecylthiophene; . |
827343-08-8 | 1g |
€239.70 | 2023-06-14 | ||
| eNovation Chemicals LLC | Y1266472-1g |
Thiophene, 2-bromo-3-hexadecyl- |
827343-08-8 | >96.0%(GC) | 1g |
$235 | 2024-06-07 | |
| Chemenu | CM394806-1g |
2-Bromo-3-hexadecylthiophene |
827343-08-8 | 95%+ | 1g |
$300 | 2023-01-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B869185-200mg |
2-Bromo-3-hexadecylthiophene |
827343-08-8 | 96% | 200mg |
680.00 | 2021-05-17 |
2-Bromo-3-hexadecylthiophene Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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